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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for utilizing the powerful cloud data extraction and

analysis capabilities of MSAB's forensic tools for research purposes. While traditionally used in

law enforcement, the principles of forensically sound data acquisition and analysis can be

invaluable in scientific and drug development research, particularly in studies involving real-

world data from participants.

Introduction to MSAB's Cloud Forensics in a
Research Context
MSAB's suite of tools, including XRY Cloud and XEC Director, offers researchers the ability to

ethically and systematically collect and analyze data from a variety of cloud-based sources.[1]

[2] This is particularly relevant in studies where participants consent to share data from their

personal devices and cloud accounts, such as health and fitness apps, social media, and cloud

storage services.[3][4] The key advantage of using a forensic toolset is the assurance of data

integrity and the creation of a verifiable chain of custody, which are crucial for the reproducibility

and validity of research findings.[5][6][7]
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Key MSAB Tools for Researchers:

XRY Cloud: This tool enables the extraction of data from various cloud services, such as

Google, Apple iCloud, Facebook, and more.[1][8][9][10] Data can be acquired using tokens

from a participant's mobile device (with consent) or with user-provided credentials.[8][10]

XEC Director: A centralized management tool that allows for the streamlined management of

data extraction workflows, user permissions, and case files.[11][12][13][14] This is

particularly useful in large-scale studies with multiple researchers and devices to ensure

standardized data collection protocols are followed.[12][15]

XAMN: A powerful analysis tool that helps researchers to visualize, filter, and analyze the

extracted data to identify relevant information and connections.

Application Note: Longitudinal Health Data Analysis
from Wearables and Health Apps
Objective: To collect and analyze longitudinal health and activity data from research

participants' cloud-backed wearable devices and health applications to study the impact of a

new therapeutic intervention or lifestyle change.

Potential Data Sources: Apple Health, Google Fit, Fitbit, Garmin Connect.[16][17]

Methodology:

This protocol outlines the steps for the ethical collection and analysis of cloud-based health

data. It is imperative to obtain informed consent from all research participants before

proceeding.

Experimental Protocol:

Informed Consent: Develop a comprehensive informed consent form that clearly explains the

type of data to be collected, how it will be used, and the measures taken to protect

participant privacy.

Participant Onboarding:
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Schedule a session with the participant to explain the data collection process.

With the participant's explicit permission and in their presence, use MSAB's XRY Cloud to

securely access the relevant cloud service (e.g., iCloud for Apple Health data, Google

account for Google Fit data). This can be done by using the "automatic mode" if the

participant's phone is present, which utilizes existing app tokens, or the "manual mode"

where the participant enters their credentials.[8]

Data Extraction:

Within XRY Cloud, select the specific application data to be extracted (e.g., Apple Health,

Google Fit).

Initiate the data extraction process. XRY Cloud will create a forensically sound image of

the selected data, ensuring its integrity.[2]

All extracted data will be compiled into an XRY Case File.[1]

Data Analysis:

Import the XRY Case File into XAMN for analysis.

Utilize XAMN's filtering and search capabilities to isolate relevant data points, such as step

count, heart rate, sleep patterns, and workout data.

Export the selected data into a structured format (e.g., CSV) for further statistical analysis.

Data Management and Security:

All data extractions and analyses should be managed through XEC Director to maintain a

clear audit trail.[11][13]

Store all case files on a secure, encrypted server with access limited to authorized

research personnel.

Data Presentation:
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The following table provides an example of how quantitative data extracted from health apps

could be summarized for a cohort of participants.

Participant
ID

Data
Source

Average
Daily Steps
(Pre-
Intervention
)

Average
Daily Steps
(Post-
Intervention
)

Average
Nightly
Sleep
(Hours, Pre-
Intervention
)

Average
Nightly
Sleep
(Hours,
Post-
Intervention
)

P001 Apple Health 5,234 7,890 6.5 7.2

P002 Google Fit 4,120 6,540 5.8 6.9

P003 Fitbit 6,789 9,123 7.1 7.5

P004 Apple Health 8,910 10,345 6.2 7.1

Workflow Diagram:
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Health Data Collection Workflow
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Health Data Collection Workflow

Application Note: Analyzing Publicly Available
Social Media Data for Pharmacovigilance
Objective: To systematically collect and analyze publicly available social media data to identify

trends in adverse drug reactions or off-label use of medications.

Potential Data Sources: Twitter, Facebook (public pages/groups), Reddit.

Methodology:
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This protocol outlines a workflow for collecting and analyzing public social media data related

to specific pharmaceutical products. This process must adhere to the terms of service of the

respective social media platforms and all relevant privacy regulations.

Experimental Protocol:

Keyword and Hashtag Identification: Define a comprehensive list of keywords, hashtags, and

phrases related to the drug of interest, including its brand name, generic name, common

misspellings, and terms associated with potential side effects.

Data Acquisition:

Utilize XRY Cloud's capabilities to access and extract data from the selected social media

platforms.[1][18] For public data, this would involve using the platform's API through a

secure and compliant method.

Specify the search parameters based on the identified keywords and a defined time frame.

Data Filtering and Analysis:

Import the extracted data into XAMN.

Use XAMN's filtering tools to remove irrelevant posts and identify posts that potentially

describe an adverse event.

Analyze the temporal and geographical distribution of the identified posts.

Reporting:

Summarize the findings, including the frequency of mentions of specific side effects and

any emerging trends.

Visualize the data using charts and graphs to illustrate trends over time and across

different platforms.

Data Presentation:
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The following table illustrates how quantitative data from this type of analysis could be

presented.

Drug Name Time Period Platform
Keyword/Side
Effect

Number of
Mentions

Drug X Q1 2025 Twitter "DrugX rash" 152

Drug X Q1 2025 Twitter
"DrugX

headache"
234

Drug X Q1 2025 Reddit
"DrugX side

effects"
89

Drug Y Q1 2025 Twitter
"DrugY

insomnia"
78

Logical Relationship Diagram:

Pharmacovigilance Data Analysis Logic

Define Keywords

Data Extraction (XRY Cloud)

Public Social Media Data

Data Filtering & Analysis (XAMN)
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Pharmacovigilance Data Analysis Logic

General Protocols for Maintaining Research
Integrity
When using digital forensics tools in a research setting, it is crucial to adhere to strict protocols

to ensure the integrity and reproducibility of the research.

Chain of Custody: Maintain a detailed log of all actions taken with the digital evidence, from

acquisition to analysis and storage.[5][7] XEC Director can help automate and centralize this

logging process.[13][15]

Data Preservation: Always work on a forensic copy (image) of the original data. The original

evidence should be preserved in an unaltered state.[6][19]

Validation and Verification: The methods used for data extraction and analysis should be

documented in sufficient detail to allow for independent verification.

Ethical Considerations: All research involving human participants must be approved by an

Institutional Review Board (IRB) or a research ethics committee. The principles of informed

consent, privacy, and data anonymization (where appropriate) must be strictly followed.

By integrating the robust capabilities of MSAB's cloud forensics tools into a methodologically

sound and ethically compliant research framework, researchers, scientists, and drug

development professionals can unlock new avenues for data-driven discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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